({4-ethyl-5-[1-(pyridin-2-ylcarbonyl)piperidin-4-yl]-4H-1,2,4-triazol-3-yl}methyl)dimethylamine

• IUPAC Name: [4-[5-[(dimethylamino)methyl]-4-ethyl-1,2,4-triazol-3-yl]piperidin-1-yl]-pyridin-2-ylmethanone
• InChI: InChI=1S/C18H26N6O/c1-4-24-16(13-22(2)3)20-21-17(24)14-8-11-23(12-9-14)18(25)15-7-5-6-10-19-15/h5-7,10,14H,4,8-9,11-13H2,1-3H3
• InChI Key: PZOVZXKGDHIQCC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1C2CCN(CC2)C(=O)C3=CC=CC=N3)CN(C)C
• Molecular Formula: C18H26N6O
• Molecular Weight: 342.4 g/mol

Description

Synthesis Analysis

The synthesis of related triazole derivatives has been explored in the context of antitumor agents, revealing the crucial role of the dimethylaminoethyl group for high activity (Qin et al., 2014). Another study focused on ethyl (E)-3-[2-amino-4,6-bis(dimethylamino)pyrimidin-5-yl]-2-cyanoacrylate and related compounds, highlighting the significance of hydrogen bonding in their structures (Trilleras et al., 2008).

Molecular Structure Analysis

The molecular structure of related compounds has been extensively studied, revealing insights into their crystal and molecular structures. For instance, research on 4,6-dimethylisothiazolo[5,4-b]pyridin-3(2H)-one derivatives provides detailed analysis of their crystalline structure and the effect of substituents on molecular conformation (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

The reactivity and chemical properties of similar triazole compounds have been explored, showing their potential as antifungal agents and highlighting the role of specific substituents in enhancing activity (Sangshetti et al., 2014). Another study discussed the transformations of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-thioazole-5-carboxylate into derivatives with antifungal activity (Albreht et al., 2009).

Physical Properties Analysis

Research on related compounds, such as pyrrolo[2,1-c][1,4]benzoxazepines, provides insights into their synthesis and physical properties, including crystallization behaviors and the influence of different catalysts (Kapples & Effland, 1993).

Chemical Properties Analysis

The chemical properties, including reactivity and potential biological activities of compounds containing the dimethylaminoethyl group, have been the subject of several studies. These investigations often focus on the synthesis and evaluation of derivatives for their antifungal or antitumor properties, providing a foundation for understanding the chemical behavior of such molecules (Malhotra et al., 2012).

Future Directions

Given the complexity of this compound and the potential biological activity of its constituent parts, it could be a promising area for future research. Studies could focus on its synthesis, structural characterization, reactivity, and potential biological activity.